![molecular formula C6H12O2 B3132427 Hex-5-ene-1,2-diol CAS No. 36842-44-1](/img/structure/B3132427.png)
Hex-5-ene-1,2-diol
Overview
Description
Hex-5-ene-1,2-diol is a diol compound that features two hydroxyl functional groups and a double bond in a hexane-based carbon chain . It has a molecular formula of C6H12O2 .
Synthesis Analysis
One way to synthesize this compound is through the oxidation of alkenes. This process involves the reaction of an alkene with peroxycarboxylic acid to produce an oxacyclopropane ring, also known as an epoxide ring . This ring can then be opened by further reaction to form anti vicinal diols .Molecular Structure Analysis
The molecular structure of this compound consists of a hexane-based carbon chain with a double bond and two hydroxyl functional groups . The molecular weight is 116.158 Da .Chemical Reactions Analysis
This compound can undergo oxidation reactions to form oxacyclopropane rings, which are useful reagents that can be opened by further reaction to form anti vicinal diols .Physical and Chemical Properties Analysis
This compound has a molecular weight of 116.15828 and a molecular formula of C6H12O2 .Scientific Research Applications
Advanced Materials and Optical Nonlinearities
Hex-5-ene-1,2-diol and its derivatives are used in the construction of carbon-rich scaffolds for advanced materials. These scaffolds, such as linearly π-conjugated oligomers and macrocyclic cores, demonstrate exceptional third-order optical nonlinearities. This makes them suitable for applications in optoelectronic devices, including light-driven molecular switches (Diederich, 2001).
Polymerization and Material Synthesis
This compound is critical in the polymerization process, particularly in the production of poly(hex-1-ene) with controlled molar mass distribution. This polymer has applications in various materials due to its unique properties, including controlled chain branching and narrow molar mass distribution (Merna et al., 2009).
Organic Synthesis and Chemical Reactions
In organic synthesis, this compound derivatives play a role in creating complex molecular structures. For example, they are used in the synthesis of bis-tetrahydrofuran, a subunit of naturally occurring diterpenoid neopallavicinin (Markovič et al., 2013). Additionally, they are involved in hydrosilylation reactions, which are significant in the production of alkenylsilanes, crucial intermediates in various chemical syntheses (Millán et al., 1984).
Photochemistry and Molecular Switches
This compound derivatives contribute to the field of photochemistry, particularly in creating photochromic molecules. These molecules undergo changes when exposed to light, making them useful in developing light-responsive materials (Mahmoodi et al., 2012).
Chemical Kinetics and Mechanisms
The study of this compound derivatives aids in understanding chemical kinetics and reaction mechanisms. For instance, the rearrangement reactions of its derivatives provide insights into the behavior of radical intermediates and isotope effects in chemical reactions (Quirk & Lea, 1976).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
hex-5-ene-1,2-diol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O2/c1-2-3-4-6(8)5-7/h2,6-8H,1,3-5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGTGQGJDNAGBCC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(CO)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50958042 | |
Record name | Hex-5-ene-1,2-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50958042 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36842-44-1 | |
Record name | 5-Hexene-1,2-diol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=36842-44-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hex-5-ene-1,2-diol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036842441 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Hex-5-ene-1,2-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50958042 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hex-5-ene-1,2-diol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.382 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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